N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-6-methyl-2-pyridinamine

• IUPAC Name: 4-(4-ethylphenyl)-N-(6-methylpyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H17N3S/c1-3-13-7-9-14(10-8-13)15-11-21-17(19-15)20-16-6-4-5-12(2)18-16/h4-11H,3H2,1-2H3,(H,18,19,20)
• InChI Key: RZMMJFWOBODXRY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=CC(=N3)C
• Molecular Formula: C17H17N3S
• Molecular Weight: 295.4 g/mol

Description

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-6-methyl-2-pyridinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPTZ or simply as a thiazole derivative. EPTZ belongs to the class of drugs referred to as kinase inhibitors, which are known to inhibit the activity of enzymes known as kinases.

Mechanism of Action

EPTZ works by inhibiting the activity of kinases, which are enzymes that play a crucial role in the regulation of cellular processes. By inhibiting the activity of kinases, EPTZ can disrupt the signaling pathways that are involved in the development of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EPTZ has been shown to have several biochemical and physiological effects, including the inhibition of kinase activity, the induction of apoptosis in cancer cells, and the inhibition of cancer cell growth. It has also been shown to have anti-inflammatory effects and to inhibit the production of cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of EPTZ is its specificity for kinases, which makes it a useful tool for studying the role of kinases in cellular processes. However, one of the limitations of EPTZ is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EPTZ, including the development of more potent and selective kinase inhibitors, the identification of new targets for kinase inhibition, and the investigation of the potential use of EPTZ in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of EPTZ and to determine its potential for use in other therapeutic applications.

Synthesis Methods

The synthesis of EPTZ involves several steps, including the reaction of 4-ethylphenyl isothiocyanate with 2-amino-6-methylpyridine to form 4-ethylphenylthiourea. The thiourea is then reacted with bromoacetic acid to form the corresponding thiazole derivative, which is further reacted with ammonia to form EPTZ.

Scientific Research Applications

EPTZ has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the activity of several kinases, including JAK2, which is known to play a role in the development of certain types of cancer. EPTZ has also been shown to inhibit the growth of cancer cells in vitro and in animal models.